Cas no 1780262-79-4 (2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile)

• Product Name: 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile
• CAS No: 1780262-79-4
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 5042196
• Update Time: 2025-06-08

2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile
• 1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile
• 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile

• Inchi： 1S/C7H7N3S/c8-3-7-5-4-11-2-1-6(5)9-10-7/h1-2,4H2,(H,9,10)
• InChI Key： QSYLHKRFVRJGHZ-UHFFFAOYSA-N
• SMILES： S1CC2C(C#N)=NNC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile

Comprehensive Overview of 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1780262-79-4)

The compound 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1780262-79-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This bicyclic system combines a thiopyran ring fused with a pyrazole moiety, further functionalized with a carbonitrile group. Such hybrid structures are increasingly explored for their potential bioactivity, particularly in drug discovery targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

Recent studies highlight the growing demand for sulfur-containing heterocycles like 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile, as they exhibit enhanced binding affinity to biological targets. Researchers are actively investigating its role as a kinase inhibitor scaffold, with applications in oncology and autoimmune therapies. The presence of both thioether and nitrile functionalities contributes to its metabolic stability, a critical factor in modern medicinal chemistry.

From a synthetic perspective, this compound exemplifies advancements in green chemistry methodologies. Innovations such as catalyst-free cyclization and microwave-assisted synthesis have been applied to its production, addressing environmental concerns while improving yield. These approaches align with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched in academic and industrial forums.

The structural versatility of 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile also makes it a candidate for crop protection agents. Its thiopyran core mimics natural plant defense compounds, sparking interest in eco-friendly pesticide development. Agrochemical companies are patenting derivatives of this scaffold, responding to global demands for safer food production systems.

Analytical characterization of CAS No. 1780262-79-4 typically involves HPLC-MS and NMR spectroscopy, with computational studies (e.g., molecular docking) predicting its interaction profiles. Such data is crucial for researchers querying "structure-activity relationships of fused pyrazole derivatives" – a trending topic in chemical databases.

Ongoing clinical investigations focus on optimizing the pharmacokinetic properties of this compound class. Its logP and hydrogen bonding capacity are frequently discussed in pharmacokinetics forums, reflecting industry priorities for orally bioavailable drugs. Patent filings suggest its derivatives may address challenges like blood-brain barrier penetration, a key hurdle in CNS drug development.

In material science, the π-conjugated system of this molecule shows promise for organic electronics. Its electron-withdrawing nitrile group enhances charge transport properties, making it relevant for OLED and photovoltaic applications – areas gaining traction in renewable energy discussions.

Quality control protocols for 1780262-79-4 emphasize ICH guidelines, particularly concerning genotoxic impurity limits. Regulatory compliance remains a top search query among quality assurance professionals, underscoring the need for detailed analytical documentation.

The compound's stability under various pH conditions is another research focus, with publications examining its degradation pathways. Such studies answer frequent queries about "accelerated stability testing of nitrogen-sulfur heterocycles" in pharmaceutical development communities.

As the scientific community pursues fragment-based drug design, the 2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile scaffold serves as a valuable molecular fragment. Its balanced lipophilicity and hydrogen bond acceptors make it ideal for building drug-like libraries, a strategy dominating current medicinal chemistry literature.